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Compound of Interest

Compound Name: 7-Bromo-5-nitroindoline

Cat. No.: B1267417 Get Quote

Essential Safety and Handling Guide for 7-
Bromo-5-nitroindoline
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 7-Bromo-5-nitroindoline. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical from acquisition to disposal.

Physicochemical and Hazard Data
For safe handling, it is vital to be aware of the physical properties and potential hazards of 7-
Bromo-5-nitroindoline and its analogs. The data presented below is a summary from

available safety data sheets for closely related compounds.
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Property Value Source Analogs

Molecular Formula C₈H₇BrN₂O₂
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Molar Mass 243.06 g/mol
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Appearance Yellow Solid
1-Acetyl-5-bromo-7-

nitroindoline[2]

Melting Point 133-136°C
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Boiling Point 344.2 ± 42.0 °C (Predicted)
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Solubility Insoluble in water
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Flash Point 162°C
5-Bromo-7-nitro-2,3-

dihydroindole[1]

Storage Temperature 2-8°C
1-Acetyl-5-bromo-7-

nitroindoline[3]

Hazard Statements:

Harmful if swallowed.[2]

Causes skin irritation.[4]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

PPE is mandatory when handling 7-Bromo-5-nitroindoline.
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PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Inspect gloves before use and change

them immediately if contaminated.[4]

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A face shield is recommended if there is a

risk of splashing or dust generation.[4][6]

Skin and Body Protection

A chemical-resistant lab coat or impervious

clothing must be worn and fully fastened. Fully

enclosed shoes are required.[4][7]

Respiratory Protection

All handling should occur in a certified chemical

fume hood.[8] If a fume hood is not available or

if dust is generated, a NIOSH-approved

respirator is necessary.[8]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is essential for minimizing risks. The following

diagram and procedural steps outline the safe handling of 7-Bromo-5-nitroindoline from

receipt to disposal.
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Safe Handling Workflow for 7-Bromo-5-nitroindoline

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Prepare Fume Hood and Equipment

Weigh Compound

Transfer and Use

Decontaminate Surfaces and Equipment

Doff PPE Correctly

Segregate Waste

Store in Labeled Container

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 7-Bromo-5-nitroindoline.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Before handling, ensure you are wearing all required PPE as detailed in the table above.

Prepare your workspace by ensuring a certified chemical fume hood is operational and all

necessary equipment (e.g., spatula, weigh boats, glassware) is clean and readily

accessible.

Handling:

Weighing: Carefully weigh the desired amount of the compound inside the fume hood to

contain any dust.

Transfer: Use a spatula for transferring the solid. Avoid actions that could generate dust,

such as pouring from a height.

Post-Handling and Cleanup:

Decontamination: After use, thoroughly clean all contaminated surfaces and equipment.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: gloves

first, followed by your lab coat and eye protection.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[4][5] Remove contact lenses if present

and easy to do. Continue rinsing and seek

immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[4]

Spill and Disposal Plan
Proper management of spills and waste is crucial for laboratory safety and environmental

protection.

Spill Cleanup:

Evacuate non-essential personnel from the area.

Ensure you are wearing appropriate PPE, including respiratory protection.

Contain the spill to prevent it from spreading.

Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.
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Disposal Plan:

Waste Segregation: All disposable materials contaminated with 7-Bromo-5-nitroindoline
(e.g., gloves, weigh paper, paper towels) must be collected in a dedicated and clearly

labeled hazardous waste container.[9]

Container Management: Use a suitable, closed container for disposal that is in good

condition and compatible with the chemical.[9] Keep the container tightly closed when not in

use.

Professional Disposal: The material should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[4] Do not

discharge to sewer systems.[4] All disposal practices must comply with local, state, and

federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267417#personal-protective-equipment-for-
handling-7-bromo-5-nitroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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